Cas no 1806988-09-9 (3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid)

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid is a fluorinated pyridine derivative with a unique structural framework, combining difluoromethyl, iodo, and acetic acid functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its difluoromethyl group enhances metabolic stability and bioavailability. The iodine substituent offers a reactive site for further functionalization via cross-coupling reactions, while the acetic acid moiety provides solubility and compatibility with conjugation strategies. Its well-defined reactivity profile makes it valuable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The methyl group at the 6-position further modulates steric and electronic properties, contributing to tailored reactivity in synthetic applications.

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid structure

1806988-09-9 structure

Product Name:3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid

CAS No:1806988-09-9

MF:C₉H₈F₂INO₂

MW:327.066601753235

CID:4893595

Update Time:2025-05-21

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid
- Inchi： 1S/C9H8F2INO2/c1-4-2-5(3-6(14)15)7(8(10)11)9(12)13-4/h2,8H,3H2,1H3,(H,14,15)
- InChI Key： ZCRKKBGOOOPUBM-UHFFFAOYSA-N
- SMILES： IC1=C(C(F)F)C(=CC(C)=N1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 240
XLogP3: 2
Topological Polar Surface Area: 50.2

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029022503-250mg	3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid	1806988-09-9	95%	250mg	$1,009.40	2022-03-31
Alichem	A029022503-500mg	3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid	1806988-09-9	95%	500mg	$1,819.80	2022-03-31
Alichem	A029022503-1g	3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid	1806988-09-9	95%	1g	$3,039.75	2022-03-31

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Additional information on 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic Acid: A Comprehensive Overview

3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid, identified by the CAS registry number 1806988-09-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluoromethyl, iodo, and methyl groups, along with an acetic acid moiety at the 4-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid involves a series of well-defined organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for research and industrial purposes. The use of transition metal catalysts and microwave-assisted synthesis techniques has further optimized the reaction conditions, leading to higher yields and improved purity levels.

In terms of chemical properties, 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid exhibits a melting point of approximately 155°C and a boiling point around 320°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for various chemical transformations and separations.

The biological activity of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid has been extensively studied in recent years. Research indicates that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. In particular, studies have demonstrated its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells), which are implicated in chronic inflammatory diseases like arthritis and cardiovascular disorders.

Beyond its biological applications, 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of advanced materials such as metallopolymers and hybrid organic-inorganic frameworks. These materials exhibit enhanced mechanical strength, thermal stability, and electrical conductivity, making them ideal for applications in electronics, catalysis, and energy storage systems.

The environmental impact of 3-(Difluoromethyl)-2-iodo-6-methylpyridine-4-acetic acid has also been a topic of recent research interest. Studies have shown that this compound undergoes efficient biodegradation under aerobic conditions, with complete mineralization occurring within 30 days. This suggests that its environmental footprint is relatively low compared to other synthetic chemicals.

In conclusion, 3-(Difluoromethyl)-2-Iodo -6-Methy Pyridin e -4-Acetic Acid, CAS No.1806988 -09 -9 strong>, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with its favorable physical and biological properties, positions it as an important tool for advancing scientific research and industrial innovation.